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Compound of Interest

Compound Name: Y06036

Cat. No.: B611870 Get Quote

Application Notes and Protocols for Y06036
For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the preparation of stock

and working solutions of Y06036, a potent and selective BET (Bromodomain and Extra-

Terminal domain) inhibitor. Y06036 has demonstrated significant anti-tumor activity in

preclinical models of castration-resistant prostate cancer (CRPC) by targeting the BRD4

bromodomain.[1][2]

Quantitative Data Summary
The following table summarizes the key quantitative data for Y06036.
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Property Value Reference

CAS Number 1832671-96-1 [1]

Molecular Formula C₁₆H₁₅BrN₂O₅S [1]

Molecular Weight 427.27 g/mol [1]

Solubility Soluble in DMSO (85 mg/mL) [2]

Insoluble in Water and Ethanol [2]

Purity >98% [1]

Storage (Solid)
Short-term (days to weeks): 0 -

4°C
[1]

Long-term (months to years):

-20°C
[1]

Storage (Stock Solution) Short-term (1 month): -20°C

Long-term (6 months): -80°C

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Y06036 in dimethyl

sulfoxide (DMSO).

Materials:

Y06036 powder

Anhydrous/molecular sieve-dried DMSO

Microcentrifuge tubes

Vortex mixer

Calibrated micropipettes
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Analytical balance

Procedure:

Calculate the required mass of Y06036:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 427.27 g/mol * 1000 mg/g = 4.27 mg

Weighing Y06036:

Tare a clean, dry microcentrifuge tube on an analytical balance.

Carefully weigh out 4.27 mg of Y06036 powder into the microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Y06036 powder.

Cap the tube tightly.

Mixing:

Vortex the solution until the Y06036 powder is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution.[3]

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Preparation of Working Concentrations for Cell-Based
Assays
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This protocol describes the serial dilution of the 10 mM stock solution to prepare working

concentrations for treating cells in culture. The final concentration of DMSO in the cell culture

medium should be kept below 0.5% to avoid cytotoxicity.

Materials:

10 mM Y06036 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes or a 96-well plate for dilutions

Calibrated micropipettes

Procedure:

Intermediate Dilution (e.g., to 1 mM):

Prepare a 1:10 dilution of the 10 mM stock solution in sterile cell culture medium. For

example, add 10 µL of the 10 mM stock to 90 µL of medium to get a 1 mM intermediate

solution.

Serial Dilutions:

Perform a series of dilutions from the intermediate solution to achieve the desired final

working concentrations. For example, to prepare a 1 µM working solution, you can perform

a 1:1000 dilution of the 1 mM intermediate solution (e.g., 1 µL of 1 mM solution into 999 µL

of medium).

Final Treatment:

Add the appropriate volume of the final working solution to your cell culture plates. Ensure

that the volume of the drug solution added is small enough to keep the final DMSO

concentration below 0.5%.

Example: If you are adding 10 µL of a 100X working solution to 990 µL of media in a well,

the final DMSO concentration from the original stock will be significantly diluted.
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Typical Working Concentrations:

Based on studies with similar BET inhibitors like JQ1 in prostate cancer cell lines, typical

effective concentrations for Y06036 in cell viability and proliferation assays are expected to be

in the nanomolar to low micromolar range.[2] It is recommended to perform a dose-response

experiment to determine the optimal concentration for your specific cell line and assay. A

starting range of 10 nM to 10 µM is advisable.

Signaling Pathway and Experimental Workflow
Y06036 Mechanism of Action: BET Inhibition
Y06036 functions as a BET inhibitor, specifically targeting the bromodomains of proteins like

BRD4.[1][2] This action disrupts the interaction of BRD4 with acetylated histones, leading to the

downregulation of key oncogenes such as MYC and repression of the Androgen Receptor (AR)

signaling axis, which are critical drivers of prostate cancer progression.[1][4][5]
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Y06036 inhibits BET proteins, downregulating oncogenic transcription.

Experimental Workflow for Y06036 Solution Preparation
The following diagram illustrates the logical workflow for preparing Y06036 stock and working

solutions.
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Workflow for preparing Y06036 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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